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Compound of Interest

Compound Name: Phthaloyl-L-isoleucine

Cat. No.: B554707

An In-depth Technical Guide to the Safety and Handling of Phthaloyl-L-isoleucine
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the safety and handling
precautions for Phthaloyl-L-isoleucine based on available data for structurally related
compounds. No specific toxicological data for Phthaloyl-L-isoleucine has been found in the
public domain. Therefore, this compound should be handled with the utmost care, assuming it
may have hazardous properties. The information provided herein should be used as a guide
and supplemented with a thorough in-house risk assessment before handling.

Chemical and Physical Properties

Phthaloyl-L-isoleucine is a derivative of the amino acid L-isoleucine, where the amino group
is protected by a phthaloyl group. This modification makes it a useful building block in peptide
synthesis and other areas of chemical and pharmaceutical research.[1]
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Property Value Reference(s)

Pht-L-lle-OH, 2-(1-Carboxy-2-

Synonyms methylbutyl)isoindole-1,3- [1]
dione

CAS Number 29588-88-3 [1]12]

Molecular Formula C14H15NO4 [11[2]

Molecular Weight 261.27 g/mol [1112]

Appearance White crystalline powder [1]

Melting Point 118 -122 °C [1]

Purity =2 97% (HPLC) [1]

) ] [2]20/D = -48 + 1° (c=1.997 in

Optical Rotation [1]
EtOH)

Storage Conditions Storeat0-8°C [1]

Hazard Identification and Precautionary Measures

Due to the absence of specific toxicity data for Phthaloyl-L-isoleucine, a precautionary
approach is essential. The safety profile should be considered based on its components: the
phthalimide group and the L-isoleucine backbone. Phthalimide derivatives have a wide range
of biological activities, and some can be hazardous. The L-isoleucine component is generally
considered non-hazardous.[3][4]

Potential Hazards:

Eye Irritation: May cause serious eye irritation or damage.

Skin Irritation: May cause skin irritation.[5]

Respiratory Irritation: May cause respiratory tract irritation if inhaled as a dust.[5]

Unknown Toxicity: The full toxicological properties have not been thoroughly investigated.[3]
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Precautionary Statements:

Precaution Statement Reference(s)

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.P264: Wash skin thoroughly
) after handling.P271: Use only

Prevention

outdoors or in a well-ventilated

area.P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

P302 + P352: IF ON SKIN:
Wash with plenty of
water.P304 + P340: IF
INHALED: Remove person to
fresh air and keep comfortable
Response for breathing.P305 + P351 +
P338: IF IN EYES: Rinse
cautiously with water for
several minutes. Remove
contact lenses, if present and

easy to do. Continue rinsing.

P403 + P233: Store in a well-

ventilated place. Keep

Storage ) )
container tightly closed.P405:
Store locked up.
P501: Dispose of

Disposal contents/container to an

approved waste disposal plant.

Handling and Storage
Personal Protective Equipment (PPE)
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A comprehensive assessment of the risks should be conducted before handling. The following

PPE is recommended:

PPE Category

Recommended Equipment

Specifications

Eye/Face Protection

Chemical safety goggles or a

face shield.

Should comply with OSHA's
eye and face protection
regulations in 29 CFR
1910.133 or European
Standard EN166.[3]

Skin Protection

Chemical-resistant gloves
(e.g., nitrile rubber) and a lab

coat.

The type of protective
equipment must be selected
according to the concentration
and amount of the dangerous
substance at the specific

workplace.[3]

Respiratory Protection

A NIOSH-approved respirator
with a particulate filter may be

necessary if dust is generated.

Use in a well-ventilated area or

under a chemical fume hood.

[6]

Safe Handling Practices

Storage

Avoid the formation of dust and aerosols.

Avoid contact with skin, eyes, and clothing.

Handle in a well-ventilated area, preferably in a chemical fume hood.

Wash hands thoroughly after handling and before eating, drinking, or smoking.

Keep away from incompatible materials such as strong oxidizing agents.[3]

» Store in a tightly closed container in a cool, dry, and well-ventilated place.[1]

 Recommended storage temperature is between 0 - 8 °C.[1]
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First Aid Measures

Exposure Route

First Aid Procedure

Reference(s)

Inhalation

Move the person to fresh air. If
breathing is difficult, seek

medical attention.

[3]

Skin Contact

Wash off with soap and plenty
of water. If skin irritation
occurs, get medical

advice/attention.

[6]

Eye Contact

Rinse immediately with plenty

of water, also under the

eyelids, for at least 15 minutes.

Get immediate medical

attention.

[3]

Ingestion

Rinse mouth with water. Do
NOT induce vomiting. Seek
medical attention if you feel

unwell.

[3]

Experimental Protocols

Synthesis of Phthaloyl-L-isoleucine

A common method for the synthesis of N-phthaloyl amino acids is the reaction of the amino

acid with phthalic anhydride.

Materials:

L-isoleucine

Phthalic anhydride

Glacial acetic acid

Water
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o Ethanol (for recrystallization)
Procedure:

 In a round-bottom flask equipped with a reflux condenser, combine equimolar amounts of L-
isoleucine and phthalic anhydride in glacial acetic acid.[7]

o Reflux the mixture for several hours.[7]
» Monitor the reaction by thin-layer chromatography (TLC).
» Once the reaction is complete, remove the solvent under reduced pressure.

o Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water) to yield
pure Phthaloyl-L-isoleucine.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Safety and handling precautions for Phthaloyl-L-
isoleucine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b554707#safety-and-handling-precautions-for-
phthaloyl-Il-isoleucine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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